Cas no 1803753-63-0 (3-Fluoro-5-nitroisonicotinonitrile)

• Product Name: 3-Fluoro-5-nitroisonicotinonitrile
• CAS No: 1803753-63-0
• MF: C₆H₂FN₃O₂
• MW: 167.097383975983
• CID: 4903479
• Update Time: 2023-08-21

3-Fluoro-5-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-nitroisonicotinonitrile

• Inchi： 1S/C6H2FN3O2/c7-5-2-9-3-6(10(11)12)4(5)1-8/h2-3H
• InChI Key： TYEJZLOCXMTSCX-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 0.5
• Topological Polar Surface Area: 82.5